N'-{7-[1-(3-methoxyphenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-N,N-dimethyliminoformamide

• IUPAC Name: N'-[7-[1-(3-methoxyphenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C17H20N6O2/c1-12(25-14-7-5-6-13(10-14)24-4)15-8-9-18-17-20-16(21-23(15)17)19-11-22(2)3/h5-12H,1-4H3/b19-11+
• InChI Key: NMLNEGBYAUUKFJ-YBFXNURJSA-N
• Canonical SMILES: CC(C1=CC=NC2=NC(=NN12)N=CN(C)C)OC3=CC=CC(=C3)OC
• Isomeric SMILES: CC(C1=CC=NC2=NC(=NN12)/N=C/N(C)C)OC3=CC=CC(=C3)OC
• Molecular Formula: C17H20N6O2
• Molecular Weight: 340.4 g/mol

Description

This compound belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. It’s a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. The structure of this compound was proven using NMR spectroscopy and HPLC-MS spectrometry.

Synthesis Analysis

The synthesis of several heterocyclic compounds of the [1,2,4]triazolo[1,5-a]pyrimidine-7-one class has been described in the literature. A mixture of the corresponding triazole and the corresponding dicarbonyl compound was refluxed for 1 hour in DMF. The reaction’s completeness was monitored by TLC.

Molecular Structure Analysis

The molecular structure of this compound was established based on spectral data, elemental analyses, and alternative synthetic routes whenever possible. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolo[1,5-a]pyrimidines, have been found to interact with a variety of enzymes and receptors in biological systems .

Mode of Action

Triazole compounds, which share a similar structure, are known to bind readily in biological systems with a variety of enzymes and receptors, thus exhibiting versatile biological activities .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to a range of biological activities .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties .

Result of Action

Compounds with similar structures have been found to exhibit a range of biological activities, including antimicrobial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .